Cas no 81028-90-2 (3-Amino-1-propanesulfonic Acid Sodium Salt)

• Product Name: 3-Amino-1-propanesulfonic Acid Sodium Salt
• CAS No: 81028-90-2
• MF: C₃H₁₁NNaO₄S
• MW: 180.178510904312
• MDL: MFCD00064431
• CID: 90792
• PubChem ID: 24278215
• Update Time: 2025-10-29

3-Amino-1-propanesulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Sodium 3-aminopropane-1-sulfonate
• 3-Aminopropane sulfonic acid, sodium salt Homotaurine, sodium salt
• 3-Amino-1-propanesulfonic acid sodium salt
• 3-Amino-1-Propanesulfonic Acid Sodium
• MFCD00064431
• EU-0100066
• NCGC00016114-01
• NS00085892
• 1-PROPANESULFONIC ACID, 3-AMINO-, MONOSODIUM SALT
• 3-aminopropane sulfonic acid sodium salt
• NCGC00260751-01
• NCGC00016114-02
• 8MH9189W53
• LP00066
• EN300-7396237
• A 4147
• Sodium 3-aminopropanesulphonate
• AKOS006275694
• CCG-221370
• EINECS 238-700-5
• DTXSID40163385
• PD015467
• Q27270756
• AMY41221
• CHEMBL1256024
• Lopac-A-4147
• SODIUM 3-AMINOPROPANESULFONATE
• 1-PROPANESULFONIC ACID, 3-AMINO-, SODIUM SALT (1:1)
• SCHEMBL1322386
• 1-PROPANESULFONIC ACID, 3-AMINO-, SODIUM SALT
• C3H8NNaO3S
• Tramiprosate sodium
• 81028-90-2
• 3-Amino-1-propanesulfonic acid, sodium salt
• UNII-8MH9189W53
• 14650-46-5
• sodium;3-aminopropane-1-sulfonate
• Tox21_500066
• TRAMIPROSATE SODIUM SALT [MI]
• Sodium3-aminopropane-1-sulfonate
• NCGC00093578-01
• HMS3260M13
• 1-Propanesulfonic acid, 3-amino-, monosodium salt, dihydrate (9CI)
• TRAMIPROSATE SODIUM SALT
• HOMOTAURINE SODIUM
• DTXCID0085876
• 3-Aminopropanesulfonic acid sodium salt
• KMGJRCNLDZGSFX-UHFFFAOYSA-M
• NC-531 Sodium salt
• 3-Amino-1-propanesulfonic Acid Sodium Salt

• MDL： MFCD00064431
• Inchi： 1S/C3H9NO3S.Na.H2O/c4-2-1-3-8(5,6)7;;/h1-4H2,(H,5,6,7);;1H2
• InChI Key： DTXYMFIBGRVWEV-UHFFFAOYSA-N
• SMILES： [Na].O=S(CCCN)(O)=O.O

Computed Properties

• Exact Mass: 161.01200
• Monoisotopic Mass: 161.01225857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 148 °C (dec.)(lit.)
• PSA: 91.60000
• LogP: 0.66150
• Solubility: Not determined
• Sensitiveness: Easily absorb moisture

3-Amino-1-propanesulfonic Acid Sodium Salt Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Additional information on 3-Amino-1-propanesulfonic Acid Sodium Salt

Professional Introduction to Sodium Salt of 3-Amino-1-propanesulfonic Acid (CAS No. 81028-90-2)

The Sodium Salt of 3-Amino-1-propanesulfonic Acid, with the chemical identifier CAS No. 81028-90-2, is a compound of significant interest in the field of pharmaceuticals and biochemical research. This compound, characterized by its sulfonic acid and amino functional groups, has garnered attention due to its versatile applications in drug formulation, buffer solutions, and as an intermediate in synthetic chemistry.

In recent years, the Sodium Salt of 3-Amino-1-propanesulfonic Acid has been increasingly utilized in the development of novel therapeutic agents. Its unique chemical properties make it an excellent candidate for use in drug solubilization and stabilization, particularly in formulations intended for parenteral administration. The compound's ability to act as a zwitterionic buffer at physiological pH ranges has made it a preferred choice in many biochemical assays and laboratory settings.

One of the most compelling aspects of Sodium Salt of 3-Amino-1-propanesulfonic Acid is its role in the synthesis of peptide-based drugs. The presence of both amino and sulfonic acid groups allows for facile conjugation with various biomolecules, enhancing the solubility and bioavailability of therapeutic peptides. This has been particularly relevant in the development of peptide therapeutics for treating a wide range of diseases, including oncology and inflammatory disorders.

Recent studies have also highlighted the potential of Sodium Salt of 3-Amino-1-propanesulfonic Acid in the field of biomaterials science. Researchers have demonstrated its effectiveness as a component in hydrogels and scaffolds designed for tissue engineering applications. The compound's biocompatibility and ability to maintain a stable pH environment make it an ideal candidate for creating three-dimensional matrices that support cell growth and differentiation.

The pharmaceutical industry has leveraged the properties of Sodium Salt of 3-Amino-1-propanesulfonic Acid to develop innovative drug delivery systems. Its capacity to form stable complexes with hydrophobic drugs has led to advancements in oral and injectable formulations. These developments have not only improved drug efficacy but also reduced side effects, making treatments more tolerable for patients.

In addition to its pharmaceutical applications, Sodium Salt of 3-Amino-1-propanesulfonic Acid has found utility in analytical chemistry. Its use as a chelating agent in metal ion separation and purification processes underscores its importance in industrial and research laboratories. The compound's selective binding properties allow for high-purity extractions, which are crucial for many analytical techniques.

The environmental impact of using Sodium Salt of 3-Amino-1-propanesulfonic Acid has also been a point of interest. Studies have shown that it is biodegradable and has low toxicity, making it an environmentally friendly choice for various applications. This aligns with the growing trend towards sustainable chemistry practices, where compounds that minimize ecological harm are prioritized.

The future prospects for Sodium Salt of 3-Amino-1-propanesulfonic Acid are promising, with ongoing research exploring new synthetic pathways and applications. As our understanding of its properties continues to evolve, it is likely that this compound will play an even greater role in advancing scientific and medical innovations.